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Compound of Interest

Compound Name:
2-(2-Chlorophenoxy)-N-

ethylethanamine

CAS No.: 915921-75-4

Cat. No.: B1532964

Get Quote

Executive Summary
2-(2-Chlorophenoxy)-N-ethylethanamine (CAS 915921-75-4) is a specialized fine chemical

intermediate belonging to the class of phenoxyethylamines.[1][2][3][4][5][6] Structurally, it

consists of a 2-chlorophenol moiety linked via an ethyl ether chain to a secondary ethylamine.

[1] This scaffold is a critical pharmacophore in drug discovery, often serving as a linker in the

synthesis of alpha-adrenergic antagonists, serotonin reuptake inhibitors, and antihistamines.[1]

Its secondary amine functionality allows for versatile derivatization, making it a high-value

building block for parallel synthesis libraries.[1]

Chemical Identity & Physicochemical Properties
Accurate characterization data is essential for quality control and process optimization.[1] The

following parameters define the high-purity standard for this compound.

Table 1: Core Chemical Data
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Parameter Specification

Chemical Name 2-(2-Chlorophenoxy)-N-ethylethanamine

CAS Registry Number 915921-75-4

Molecular Formula

Molecular Weight 199.68 g/mol

IUPAC Name N-[2-(2-chlorophenoxy)ethyl]ethanamine

SMILES CCNCCOC1=CC=CC=C1Cl

InChI Key DMNHCBIQCGIMJS-UHFFFAOYSA-N

Physicochemical Profile[1][2][4][5][7][8][10]
Physical State: Typically a pale yellow to colorless liquid at room temperature.[1]

Solubility: Soluble in organic solvents (DCM, Methanol, DMSO); limited solubility in water

unless protonated (HCl salt form).[1]

Acidity (pKa): Estimated at 9.5 – 10.2 (typical for secondary aliphatic amines), rendering it

protonated at physiological pH.[1]

LogP (Predicted): ~2.3 – 2.6, indicating moderate lipophilicity suitable for CNS penetration in

derivative forms.[1]

Synthesis & Manufacturing Methodologies
To achieve high purity (>98%) and minimize side reactions (such as bis-alkylation), a stepwise

Nucleophilic Substitution protocol is recommended over direct alkylation.[1]

Preferred Route: The "Phenoxy-Halide" Approach
This method avoids the handling of unstable 2-chloro-N-ethylethanamine and allows for strict

control over the final amination step.[1]

Step 1: Etherification (Williamson Synthesis)[1]
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Reagents: 2-Chlorophenol, 1,2-Dibromoethane (excess),

.[1]

Solvent: Acetonitrile or DMF (

).[1]

Mechanism: The phenoxide ion attacks the dibromide.[1] Using excess dibromide prevents

the formation of the bis-phenoxy byproduct.[1]

Intermediate: 1-(2-Bromoethoxy)-2-chlorobenzene.[1]

Step 2: Amination

Reagents: Intermediate from Step 1, Ethylamine (70% aq. or solution in THF).

Conditions: Sealed tube or autoclave,

, 4-6 hours.[1]

Purification: Acid-base extraction removes non-basic impurities.[1]

Diagram 1: Synthesis Workflow
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Caption: Stepwise synthesis via bromo-ether intermediate to prevent polymerization and

ensure mono-alkylation.

Analytical Characterization
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Validation of the compound's identity requires a multi-modal approach. The following spectral

features are diagnostic for CAS 915921-75-4.[1][2]

Nuclear Magnetic Resonance (NMR)[1]
NMR (400 MHz,

):

6.8 – 7.4 ppm (m, 4H): Characteristic aromatic pattern for 1,2-disubstituted benzene (2-
chlorophenoxy moiety).[1]

4.15 ppm (t,

, 2H):

methylene protons (deshielded by oxygen).[1]

3.05 ppm (t,

, 2H):

methylene protons.[1]

2.75 ppm (q,

, 2H):

methylene protons.[1]

1.15 ppm (t,

, 3H): Terminal methyl group (

).[1]

~1.8 ppm (br s, 1H): Amine proton (

), exchangeable with

.[1]

Mass Spectrometry (LC-MS)[1]
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Ionization: ESI+ (Electrospray Ionization).[1]

Molecular Ion (

): Observed at m/z 200.1.[1]

Isotope Pattern: A distinct 3:1 ratio for peaks at m/z 200 and 202, confirming the presence of

a single Chlorine atom (

/

).[1]

Biological & Pharmacological Context
While often used as an intermediate, the 2-(2-chlorophenoxy)ethyl-amine scaffold possesses

intrinsic biological activity related to monoamine signaling.[1]

Pharmacophore Mapping
This structure mimics the "aromatic head + linker + basic tail" motif found in many GPCR

ligands.[1]

Aromatic Region: The 2-chlorophenyl ring provides lipophilic interactions and

stacking potential within receptor binding pockets (e.g., 5-HT or Adrenergic receptors).[1]

Linker: The ethyl ether chain provides optimal spacing (~2-3 carbons equivalent) and

rotational flexibility.[1]

Basic Center: The secondary nitrogen is protonated at physiological pH, forming a critical

salt bridge with Aspartate residues (e.g., Asp3.[1]32) in aminergic GPCRs.[1]

Diagram 2: Pharmacophore & Structural Logic
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Caption: Structural dissection of the pharmacophore showing key interaction points with

biological targets.

Safety & Handling (SDS Summary)
As a secondary amine and alkyl ether, this compound requires standard laboratory safety

protocols.
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Hazards (GHS Classification):

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Handling: Handle under a fume hood. Wear nitrile gloves and chemical safety goggles.[1]

Storage: Store in a cool, dry place (

recommended) under an inert atmosphere (Argon/Nitrogen) to prevent oxidation of the
amine or absorption of atmospheric

(carbamate formation).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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